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1. Introduction This document provides a framework for the risk assessment and safe handling of novel
antibacterial agents in a research laboratory setting. The core of this protocol is a risk assessment that must
be completed with specific data for the agent in use. The guidelines are based on international biosafety

standards [1] [2].

2. Initial Risk Assessment Before any laboratory work begins, a thorough risk assessment is essential. The
following table outlines the core factors to consider. The specific Biosafety Level (BSL) should be

determined by the most hazardous characteristic of the agent [3] [2].

Assessment Factor Key Considerations

Pathogenicity & Severity of disease caused, infectious dose (IDso), availability of effective
Virulence treatments or vaccines [2] [4].

Transmission Route  Potential for transmission via aerosols, splashes, or direct contact [4].
Inhalation risk often requires higher containment [2].

Agent Stability Survival in the environment (e.g., spore-forming capability) [3].

Work Activities Procedures generating aerosols (e.g., sonication, centrifugation) vs. simple
mixing; volume and concentration of the agent used [3].
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Assessment Factor Key Considerations
Host Range & Susceptibility of laboratory personnel; immune status of researchers [3].
Status

3. Risk Assessment and Containment Workflow The following diagram illustrates the decision-making

process for determining the appropriate handling procedures based on the initial risk assessment.
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4. Handling Guidelines by Determined Biosafety Level Once a BSL is determined, the following

containment controls should be implemented. These levels are cumulative, with each level building upon the

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://fens.sabanciuniv.edu/en/laboratory-safety/general-laboratory-safety/biological-safety-levels
https://www.smolecule.com/products/s12861167?utm_src=pdf-body-img
https://www.smolecule.com/products/s12861167?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

requirements of the previous one [2] [4].

Containment

BSL-1 (Lowest BSL-2 (Moderate BSL-3 (High
Control ( ) ( ) (High)
Laboratory Standard Restricted access during Controlled access at all times;
Practices microbiological work; specific training in medical surveillance (e.g.,
practices on open handling pathogens [2] [4]. immunizations) [2] [4].
benches [4].
Safety Lab coats, gloves; BSL-1 plus: Appropriate BSL-2 plus: Respiratory
Equipment eye protection as PPE (e.g., solid-front protection; all work with
(PPE) needed [4]. gowns); all aerosol- infectious agents in a BSC [2]
generating procedures in a [4].
Biosafety Cabinet (BSC) [2]
[4].
Facility Sink for BSL-1 plus: Self-closing BSL-2 plus: Directional

Construction handwashing; doors

to separate lab [4].

doors; sink and eyewash
station [2].

airflow (negative pressure);
two self-closing, interlocked
doors; sealed penetrations [2]

[4].

5. Experimental Protocol: General Handling and Decontamination This is a generalized protocol for

handling liquid solutions of a bioactive agent. Specifics will vary based on the agent's properties.

¢ Personal Protective Equipment (PPE): Based on the determined BSL, wear at a minimum: a lab
coat, gloves, and safety goggles. For BSL-2 and above, a solid-front gown and work within a Class Il
Biosafety Cabinet (BSC) is required [2] [5].

¢ Engineering Controls: Use a properly certified BSC for all procedures that may generate aerosols,
such as pipetting, vortexing, or sonication [6] [2]. A BSC protects the user, the product, and the

environment.
e Handling Procedure:

o Preparation: Disinfect the BSC work surface with an appropriate disinfectant (e.g., 70%
ethanol). Place all necessary materials in the cabinet.
o Transfer: Use good microbiological technique. Avoid rapid pipetting. Use filter tips to prevent
aerosol contamination of pipettors.
o Decontamination: Decontaminate all liquid waste with a validated method (e.g., chemical

disinfection or autoclaving) before disposal [3]. Solid waste (e.g., pipette tips, gloves) should be
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placed in a biohazard bag and autoclaved before disposal.

o Clean-up: Upon completion, decontaminate all surfaces and equipment that came into contact
with the agent. Decontaminate the BSC work surface again.

¢ Spill Response:

o Alert: Evacuate the area immediately and alert others.

o Contain: After a suitable aerosol settling time (e.g., 30 minutes), don appropriate PPE. Cover
the spill with paper towels and carefully pour a validated disinfectant around the spill, working
inward towards the center.

o Clean: After a sufficient contact time, wipe up the material and place all cleaning materials in a
biohazard bag for autoclaving.

o Report: Report the incident to your supervisor and institutional biosafety officer [1].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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